N-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-(morpholinosulfonyl)benzamide

• IUPAC Name: N-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C16H18N4O5S/c21-14(17-16-19-18-15(25-16)12-1-2-12)11-3-5-13(6-4-11)26(22,23)20-7-9-24-10-8-20/h3-6,12H,1-2,7-10H2,(H,17,19,21)
• InChI Key: ITHLDVVYXKERBA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN=C(O2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4
• Molecular Formula: C16H18N4O5S
• Molecular Weight: 378.4 g/mol

Description

N-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-(morpholinosulfonyl)benzamide, also known as CXCR2 antagonist, is a chemical compound that has been studied extensively for its potential use in scientific research. It is a type of small molecule inhibitor that has been shown to have significant effects on various biological processes.

Scientific Research Applications

Antimicrobial Activity

Research on compounds with similar structures, such as 1-(benzamide)-N-cyclopropyl-2-(amino substituted)-6-oxo-1,6-dihydropyrimidine-5-carboxamide derivatives, demonstrates their potential for significant antimicrobial activity. These compounds have been synthesized and characterized, showing promising results against a variety of Gram-positive and Gram-negative bacteria as well as pathogenic fungi, indicating a potential application of N-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-(morpholinosulfonyl)benzamide in antimicrobial research (Devarasetty et al., 2019).

Anticancer Activity

Compounds incorporating 1,3,4-oxadiazol structures have been explored for their anticancer properties. For instance, substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides exhibit moderate to excellent anticancer activity against various cancer cell lines, suggesting that N-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-(morpholinosulfonyl)benzamide could have similar applications in cancer research (Ravinaik et al., 2021).

Pharmacological Targeting of sGC

The soluble guanylyl cyclase (sGC) enzyme, a receptor for nitric oxide, has been targeted by anthranilic acid derivatives with structural similarities to N-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-(morpholinosulfonyl)benzamide. These compounds activate sGC in a concentration-dependent manner, suggesting potential applications in developing vasodilator drugs and studying NO signaling pathways (Schindler et al., 2006).

Anti-inflammatory Activity

N-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-4-(morpholinosulfonyl)benzamide may have potential applications in anti-inflammatory research, given the anti-inflammatory activity observed in benzimidazole derivatives bearing oxadiazole and morpholine rings. These compounds have shown significant activity in carrageenan-induced rat paw edema tests, suggesting their potential in treating inflammatory diseases (Rathore et al., 2017).